2-{5-[Amino(iminio)methyl]-6-chloro-1H-benzimidazol-2-YL}-6-isobutoxybenzenolate
Catalog No.
S11170205
CAS No.
M.F
C18H19ClN4O2
M. Wt
358.8 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
![2-{5-[Amino(iminio)methyl]-6-chloro-1H-benzimidazo...](/img/no-structure.svg)
Content Navigation
Product Name
2-{5-[Amino(iminio)methyl]-6-chloro-1H-benzimidazol-2-YL}-6-isobutoxybenzenolate
IUPAC Name
6-chloro-2-[2-hydroxy-3-(2-methylpropoxy)phenyl]-1H-benzimidazole-5-carboximidamide
Molecular Formula
C18H19ClN4O2
Molecular Weight
358.8 g/mol
InChI
InChI=1S/C18H19ClN4O2/c1-9(2)8-25-15-5-3-4-10(16(15)24)18-22-13-6-11(17(20)21)12(19)7-14(13)23-18/h3-7,9,24H,8H2,1-2H3,(H3,20,21)(H,22,23)
InChI Key
RTSLVPMQUZXPBZ-UHFFFAOYSA-N
Canonical SMILES
CC(C)COC1=CC=CC(=C1O)C2=NC3=C(N2)C=C(C(=C3)C(=N)N)Cl
XLogP3
3.7
Hydrogen Bond Acceptor Count
4
Hydrogen Bond Donor Count
4
Exact Mass
358.1196536 g/mol
Monoisotopic Mass
358.1196536 g/mol
Heavy Atom Count
25
Dates
Last modified: 08-08-2024
Explore Compound Types
Get ideal chemicals from 750K+ compounds
CAS No.:92-06-8
Molecular Formula:C18H14
Molecular Weight:230.3 g/mol
Availability:
In Stock
CAS No.:119673-08-4
Molecular Formula:C33H34Cl2N4O7
Molecular Weight:669.5 g/mol
Availability:
In Stock
CAS No.:18236-15-2
Molecular Formula:C8H20O3SSi
Molecular Weight:224.4 g/mol
Availability:
In Stock
CAS No.:30817-94-8
Molecular Formula:C4H12O3SSi
Molecular Weight:168.29 g/mol
Availability:
In Stock
CAS No.:60764-83-2
Molecular Formula:C7H18O3SSi
Molecular Weight:210.37 g/mol
Availability:
In Stock
CAS No.:7538-45-6
Molecular Formula:C5H14O3SSi
Molecular Weight:182.32 g/mol
Availability:
Inquiry
